![molecular formula C19H21ClO4 B568964 2-Chloro-3-[4-({4-[(oxiran-2-yl)methoxy]phenyl}methyl)phenoxy]propan-1-ol CAS No. 194672-61-2](/img/structure/B568964.png)
2-Chloro-3-[4-({4-[(oxiran-2-yl)methoxy]phenyl}methyl)phenoxy]propan-1-ol
Description
2-Chloro-3-[4-({4-[(oxiran-2-yl)methoxy]phenyl}methyl)phenoxy]propan-1-ol, also known as 2,3-dichloro-4-(4-methoxyphenylmethyl)-phenoxy-propanoic acid, is a chemical compound with a wide range of applications in the scientific research field. It is a versatile compound that has been used in a variety of experiments, from synthesis to biochemical and physiological studies.
Scientific Research Applications
Food Packaging Material
Bisphenol F Glycidyl (2-Chloro-1-propanol) Ether is used in the production of epoxy resins, which are commonly used as internal lacquers for direct food contact in food cans . This compound may be washed off the material surface and transferred to the food matrix .
Additive to Polyesters
This compound is added to polyesters as an additive . It helps to prevent thermal degradation of the polymer by surplus hydrochloric acid apparently formed during the curing process .
Hydrogen Chloride Binding Agent
It is used as a hydrogen chloride binding agent during varnished surface degradation . This helps to maintain the integrity of the varnished surface and prolong its lifespan.
Analytical Chemistry
In analytical chemistry, Bisphenol F Glycidyl (2-Chloro-1-propanol) Ether is used in the development of methods for the simultaneous determination of bisphenol A diglycidyl ether (BADGE), novolac glycidyl ether (NOGE) and related compounds in canned foods .
Synthesis of Non-commercially Available Standards
Three non-commercially available standards bisphenol F (2, 3-dihydroxypropyl) glycidyl ether (BFDGE·H 2 O), bisphenol F (3-chloro-2-hydroxypropyl) glycidyl ether (BFDGE·HCl) and bisphenol F (3-chloro-2-hydroxypropyl) (2,3-dihydroxypropyl) ether (BFDGE·H 2 O·HCl) were synthesized and used for qualitative analysis .
Research Chemical
Bisphenol F Glycidyl (2-Chloro-1-propanol) Ether is a useful research chemical and is used for a variety of research applications .
properties
IUPAC Name |
2-chloro-3-[4-[[4-(oxiran-2-ylmethoxy)phenyl]methyl]phenoxy]propan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClO4/c20-16(10-21)11-22-17-5-1-14(2-6-17)9-15-3-7-18(8-4-15)23-12-19-13-24-19/h1-8,16,19,21H,9-13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNNXTUKUDSTFCN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(O1)COC2=CC=C(C=C2)CC3=CC=C(C=C3)OCC(CO)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80772975 |
Source
|
| Record name | 2-Chloro-3-[4-({4-[(oxiran-2-yl)methoxy]phenyl}methyl)phenoxy]propan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80772975 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3-[4-({4-[(oxiran-2-yl)methoxy]phenyl}methyl)phenoxy]propan-1-ol | |
CAS RN |
194672-61-2 |
Source
|
| Record name | 2-Chloro-3-[4-({4-[(oxiran-2-yl)methoxy]phenyl}methyl)phenoxy]propan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80772975 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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